Cas no 449791-64-4 (N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide)

• Product Name: N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide
• CAS No: 449791-64-4
• MF: C₁₉H₁₅ClFN₃O₃S
• MW: 419.857105493546
• CID: 6500420
• Update Time: 2025-05-17

N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide
• N-(2-(4-chlorophenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-2-(4-fluorophenyl)acetamide
• Benzeneacetamide, N-[2-(4-chlorophenyl)-2,6-dihydro-5,5-dioxido-4H-thieno[3,4-c]pyrazol-3-yl]-4-fluoro-

• Inchi： 1S/C19H15ClFN3O3S/c20-13-3-7-15(8-4-13)24-19(16-10-28(26,27)11-17(16)23-24)22-18(25)9-12-1-5-14(21)6-2-12/h1-8H,9-11H2,(H,22,25)
• InChI Key： PGVNGGUBOZRRIS-UHFFFAOYSA-N
• SMILES： C1(CC(NC2N(C3=CC=C(Cl)C=C3)N=C3CS(=O)(=O)CC3=2)=O)=CC=C(F)C=C1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 717.5±60.0 °C(Predicted)
• pka: 12.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide

Comprehensive Analysis of N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide (CAS No. 449791-64-4)

The compound N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide (CAS No. 449791-64-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the presence of both chlorophenyl and fluorophenyl moieties, make it a promising candidate for various therapeutic applications. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound, while also addressing frequently asked questions in the scientific community.

One of the most intriguing aspects of N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide is its complex heterocyclic core, which combines a thienopyrazole scaffold with a sulfone group. This structural arrangement is relatively rare in the literature, and its synthetic accessibility has been a topic of interest among chemists. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact.

In recent years, the pharmaceutical industry has shown growing interest in CAS No. 449791-64-4 due to its potential as a kinase inhibitor. Kinases play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Preliminary studies suggest that this compound may exhibit selective inhibition against specific kinase targets, making it a valuable tool for drug discovery programs. The presence of both chloro and fluoro substituents on the aromatic rings is believed to contribute to its binding affinity and metabolic stability.

Another area of active investigation is the compound's potential as a central nervous system (CNS) active agent. The thienopyrazole core is known to confer blood-brain barrier permeability, while the sulfone group may influence neurotransmitter systems. These properties have led to speculation about its possible utility in neurological conditions, though extensive preclinical studies are still required to validate these hypotheses. Researchers are particularly interested in understanding its pharmacokinetic profile and potential drug-drug interactions.

The structure-activity relationship (SAR) of N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide has been a focal point for medicinal chemists. Systematic modifications of the acetamide linker and the aromatic substituents have yielded valuable insights into its pharmacophore requirements. These studies have revealed that even subtle changes in the chlorophenyl or fluorophenyl positions can significantly alter the compound's biological activity and selectivity profile.

From a computational chemistry perspective, CAS No. 449791-64-4 presents interesting challenges for molecular modeling. The sulfone group in the thienopyrazole system creates unique electronic effects that influence the compound's conformation and binding properties. Advanced docking studies and molecular dynamics simulations have been employed to predict its interactions with various biological targets, providing valuable guidance for further structural optimization.

The analytical characterization of N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide has been extensively documented. Modern techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to confirm its structure and purity. These analytical methods are crucial for quality control in both research and potential manufacturing settings.

In the context of drug discovery trends, this compound represents an interesting case study in the design of multi-target directed ligands (MTDLs). The simultaneous presence of multiple pharmacophoric elements in its structure suggests potential polypharmacological effects, which aligns with current strategies for complex diseases like neurodegenerative disorders. Researchers are actively investigating whether CAS No. 449791-64-4 could serve as a lead compound for such applications.

The patent landscape surrounding N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide reveals growing commercial interest in its applications. Several pharmaceutical companies have filed patents covering its synthesis methods and potential therapeutic uses, particularly in the areas of inflammatory diseases and metabolic disorders. This intellectual property activity indicates that the compound may have significant commercial potential in the coming years.

From a toxicological perspective, preliminary studies on CAS No. 449791-64-4 suggest a favorable safety profile at therapeutic concentrations. However, comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies are still ongoing to fully characterize its pharmacological properties. These investigations are critical for determining its potential as a clinical candidate and for establishing appropriate dosing regimens.

The future research directions for N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide are likely to focus on several key areas. These include further optimization of its physicochemical properties, expansion of its biological screening against emerging targets, and investigation of potential formulation strategies to enhance its bioavailability. Additionally, researchers are interested in exploring possible prodrug approaches to improve its pharmacokinetic characteristics.

In conclusion, N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide (CAS No. 449791-64-4) represents a fascinating example of modern medicinal chemistry with significant potential for therapeutic development. Its unique structural features, combined with promising biological activities, make it a compound of considerable interest to both academic researchers and pharmaceutical developers. As scientific understanding of its mechanisms and applications continues to grow, this molecule may well emerge as an important tool in addressing various unmet medical needs.